2-(3-Isopropyl-5-methyl-1H-pyrazol-1-yl)acetic acid

• Molecular Formula: C9H14N2O2
• Molecular Weight: 182.22 g/mol
• IUPAC Name: 2-(5-methyl-3-propan-2-ylpyrazol-1-yl)acetic acid
• InChI: InChI=1S/C9H14N2O2/c1-6(2)8-4-7(3)11(10-8)5-9(12)13/h4,6H,5H2,1-3H3,(H,12,13)
• InChI Key: FMOKNASNUROJIJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CC(=O)O)C(C)C

Description

2-(3-Isopropyl-5-methyl-1H-pyrazol-1-yl)acetic acid is a useful research compound. Its molecular formula is C9H14N2O2 and its molecular weight is 182.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of ethyl (3-isopropyl-5-methyl-1H-pyrazol-1-yl)acetate (Preparation 129, 571 mg, 2.72 mmol) and LiOH (342 mg, 8.15 mmol) in IMS (5 mL) and water (4 mL) was stirred at room temperature for 30 minutes. The reaction was acidified with 2M HCl and extracted with EtOAc. The organic layer was collected, washed with brine, dried over MgSO4 and concentrated in vacuo to afford the title compound as a cream solid (328 mg, 66%).

Synthesis routes and methods II

Procedure details

Lithium hydroxide (342 mg, 8.15 mmol) in water (4 mL) was added to ethyl (3-isopropyl-5-methyl-1H-pyrazol-1-yl)acetate (Preparation 166, 571 mg, 2.72 mmol) in methanol (4 mL) and the mixture was stirred at room temperature for 30 minutes. Aqueous hydrochloric acid (2 M) was added to acidify the mixture then the solution was extracted with EtOAc (10 mL). The organic phase was dried over magnesium sulphate and evaporated in vacuo to afford the title compound as a cream solid in 66% yield, 328 mg. m/z 183 [M+H]+.